Cas no 1251575-20-8 (N-(4-{4-3-(trifluoromethyl)phenylpiperazine-1-carbonyl}-1,3-thiazol-2-yl)pyrimidin-2-amine)
N-(4-{4-3-(trifluoromethyl)phenylpiperazine-1-carbonyl}-1,3-thiazol-2-yl)pyrimidin-2-amine Chemical and Physical Properties
Names and Identifiers
-
- N-(4-{4-3-(trifluoromethyl)phenylpiperazine-1-carbonyl}-1,3-thiazol-2-yl)pyrimidin-2-amine
- [2-(pyrimidin-2-ylamino)-1,3-thiazol-4-yl]-[4-[3-(trifluoromethyl)phenyl]piperazin-1-yl]methanone
- 1251575-20-8
- N-(4-{4-[3-(trifluoromethyl)phenyl]piperazine-1-carbonyl}-1,3-thiazol-2-yl)pyrimidin-2-amine
- F6039-0172
- (2-(pyrimidin-2-ylamino)thiazol-4-yl)(4-(3-(trifluoromethyl)phenyl)piperazin-1-yl)methanone
- VU0530291-1
- AKOS024530035
-
- Inchi: 1S/C19H17F3N6OS/c20-19(21,22)13-3-1-4-14(11-13)27-7-9-28(10-8-27)16(29)15-12-30-18(25-15)26-17-23-5-2-6-24-17/h1-6,11-12H,7-10H2,(H,23,24,25,26)
- InChI Key: WVJZHPKNXXIYHI-UHFFFAOYSA-N
- SMILES: C(C1=CSC(NC2=NC=CC=N2)=N1)(N1CCN(C2=CC=CC(C(F)(F)F)=C2)CC1)=O
Computed Properties
- Exact Mass: 434.11366485g/mol
- Monoisotopic Mass: 434.11366485g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 10
- Heavy Atom Count: 30
- Rotatable Bond Count: 4
- Complexity: 583
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.7
- Topological Polar Surface Area: 103Ų
N-(4-{4-3-(trifluoromethyl)phenylpiperazine-1-carbonyl}-1,3-thiazol-2-yl)pyrimidin-2-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6039-0172-2μmol |
N-(4-{4-[3-(trifluoromethyl)phenyl]piperazine-1-carbonyl}-1,3-thiazol-2-yl)pyrimidin-2-amine |
1251575-20-8 | 2μmol |
$57.0 | 2023-09-09 | ||
| Life Chemicals | F6039-0172-5μmol |
N-(4-{4-[3-(trifluoromethyl)phenyl]piperazine-1-carbonyl}-1,3-thiazol-2-yl)pyrimidin-2-amine |
1251575-20-8 | 5μmol |
$63.0 | 2023-09-09 | ||
| Life Chemicals | F6039-0172-10μmol |
N-(4-{4-[3-(trifluoromethyl)phenyl]piperazine-1-carbonyl}-1,3-thiazol-2-yl)pyrimidin-2-amine |
1251575-20-8 | 10μmol |
$69.0 | 2023-09-09 | ||
| Life Chemicals | F6039-0172-20μmol |
N-(4-{4-[3-(trifluoromethyl)phenyl]piperazine-1-carbonyl}-1,3-thiazol-2-yl)pyrimidin-2-amine |
1251575-20-8 | 20μmol |
$79.0 | 2023-09-09 | ||
| Life Chemicals | F6039-0172-1mg |
N-(4-{4-[3-(trifluoromethyl)phenyl]piperazine-1-carbonyl}-1,3-thiazol-2-yl)pyrimidin-2-amine |
1251575-20-8 | 1mg |
$54.0 | 2023-09-09 | ||
| Life Chemicals | F6039-0172-2mg |
N-(4-{4-[3-(trifluoromethyl)phenyl]piperazine-1-carbonyl}-1,3-thiazol-2-yl)pyrimidin-2-amine |
1251575-20-8 | 2mg |
$59.0 | 2023-09-09 | ||
| Life Chemicals | F6039-0172-3mg |
N-(4-{4-[3-(trifluoromethyl)phenyl]piperazine-1-carbonyl}-1,3-thiazol-2-yl)pyrimidin-2-amine |
1251575-20-8 | 3mg |
$63.0 | 2023-09-09 | ||
| Life Chemicals | F6039-0172-4mg |
N-(4-{4-[3-(trifluoromethyl)phenyl]piperazine-1-carbonyl}-1,3-thiazol-2-yl)pyrimidin-2-amine |
1251575-20-8 | 4mg |
$66.0 | 2023-09-09 | ||
| Life Chemicals | F6039-0172-5mg |
N-(4-{4-[3-(trifluoromethyl)phenyl]piperazine-1-carbonyl}-1,3-thiazol-2-yl)pyrimidin-2-amine |
1251575-20-8 | 5mg |
$69.0 | 2023-09-09 | ||
| Life Chemicals | F6039-0172-10mg |
N-(4-{4-[3-(trifluoromethyl)phenyl]piperazine-1-carbonyl}-1,3-thiazol-2-yl)pyrimidin-2-amine |
1251575-20-8 | 10mg |
$79.0 | 2023-09-09 |
N-(4-{4-3-(trifluoromethyl)phenylpiperazine-1-carbonyl}-1,3-thiazol-2-yl)pyrimidin-2-amine Related Literature
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
Additional information on N-(4-{4-3-(trifluoromethyl)phenylpiperazine-1-carbonyl}-1,3-thiazol-2-yl)pyrimidin-2-amine
Professional Introduction to N-(4-{4-3-(trifluoromethyl)phenylpiperazine-1-carbonyl}-1,3-thiazol-2-yl)pyrimidin-2-amine and CAS No. 1251575-20-8
N-(4-{4-3-(trifluoromethyl)phenylpiperazine-1-carbonyl}-1,3-thiazol-2-yl)pyrimidin-2-amine is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by the CAS number 1251575-20-8, represents a convergence of advanced chemical synthesis and biological activity, making it a subject of extensive research and development. The molecular structure of this compound incorporates several key pharmacophoric elements that contribute to its potential therapeutic applications.
The core structure of N-(4-{4-3-(trifluoromethyl)phenylpiperazine-1-carbonyl}-1,3-thiazol-2-yl)pyrimidin-2-amine is characterized by a pyrimidine ring system linked to a thiazole moiety. The thiazole ring is a well-documented pharmacophore in medicinal chemistry, known for its role in various biological processes and its presence in numerous bioactive molecules. The incorporation of a trifluoromethyl group into the phenylpiperazine moiety enhances the lipophilicity and metabolic stability of the compound, which are critical factors in drug design. This modification also contributes to the compound's ability to interact with biological targets with high affinity.
Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding interactions of N-(4-{4-3-(trifluoromethyl)phenylpiperazine-1-carbonyl}-1,3-thiazol-2-yl)pyrimidin-2-amine with various biological receptors. Studies suggest that this compound may exhibit inhibitory effects on enzymes and receptors involved in inflammatory pathways, making it a promising candidate for the development of anti-inflammatory agents. The pyrimidine ring, in particular, has been shown to interact with adenosine receptors, which are implicated in pain modulation and neuroprotection.
The synthesis of N-(4-{4-3-(trifluoromethyl)phenylpiperazine-1-carbonyl}-1,3-thiazol-2-yl)pyrimidin-2-amine involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The trifluoromethyl group introduces additional synthetic challenges due to its sensitivity to nucleophilic attack and its tendency to participate in side reactions. However, modern synthetic methodologies have significantly improved the efficiency and yield of such reactions, making it feasible to produce this compound on a larger scale for further research.
In vitro studies have begun to elucidate the pharmacological profile of N-(4-{4-3-(trifluoromethyl)phenylpiperazine-1-carbonyl}-1,3-thiazol-2-yl)pyrimidin-2-amine. Initial results indicate that the compound exhibits moderate affinity for certain serotonin receptors, suggesting potential applications in the treatment of neuropsychiatric disorders. Additionally, its interaction with other neurotransmitter systems has been explored, revealing possible effects on dopamine and norepinephrine pathways. These findings are particularly intriguing given the increasing interest in multitarget drugs that can modulate multiple neurotransmitter systems simultaneously.
The thiazole moiety in N-(4-{4-trifluoromethylphenylpiperazine}-1-carbonyl)-1,3-thiazol-pyrimidinamide plays a crucial role in determining its biological activity. Thiazole derivatives are known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and antiviral properties. The presence of this heterocycle in the molecular structure suggests that N-(4-{4-trifluoromethylphenylpiperazine}-1-carbonyl)-1,3-thiazol-pyrimidinamide may possess similar properties, which could be exploited for therapeutic purposes.
One of the most exciting aspects of N-(4-{4-trifluoromethylphenylpiperazine}-1-carbonyl)-1,3-thiazol-pyrimidinamide is its potential as a scaffold for drug discovery. By modifying various functional groups within its structure, researchers can fine-tune its pharmacological properties to target specific diseases or conditions more effectively. The combination of computational modeling and high-throughput screening techniques allows for rapid identification of analogs with enhanced potency or selectivity.
The future directions for research on N-(4-{4-trifluoromethylphenylpiperazine}-1-carbonyl)-1,3-thiazol-pyrimidinamide include both preclinical and clinical studies. Preclinical trials will focus on evaluating its safety profile and pharmacokinetic properties in animal models. These studies will provide critical data for determining whether this compound is suitable for human testing. If preclinical results are promising, clinical trials can then be initiated to assess its efficacy and side effects in patients.
The development of new pharmaceuticals is an iterative process that requires collaboration between chemists, biologists, pharmacologists, and clinicians. N-(4-{4-trifluoromethylphenylpiperazine}-1-carbonyl)-1,3-thiazol-pyrimidinamide exemplifies this collaborative approach by integrating advances from multiple disciplines. Its unique structure and promising biological activity make it a valuable tool for understanding disease mechanisms and developing new treatments.
1251575-20-8 (N-(4-{4-3-(trifluoromethyl)phenylpiperazine-1-carbonyl}-1,3-thiazol-2-yl)pyrimidin-2-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)